Cas no 2411-89-4 (o-Cresolphthalein complexone)

• Product Name: o-Cresolphthalein complexone
• CAS No: 2411-89-4
• MF: C₃₂H₃₂N₂O₁₂
• MW: 636.602689743042
• MDL: MFCD00005911
• CID: 42908
• PubChem ID: 24898682
• Update Time: 2025-04-18

o-Cresolphthalein complexone Chemical and Physical Properties

Names and Identifiers

• o-Cresolphthalein Complexone
• o-Cresolphthalexon~Phthalein complexone
• Phthalein Complexon
• phthalein purple
• 1,3-dihydro-3-oxoisobenzofuran-1-ylidenebis(6-hydroxy-5-methyl-m-phenylenemethylenenitrilo)tetra-acetic acid
• Phthalein Complexon [Chelating Indicator]
• 2-[[5-[1-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-3-methylphenyl]methyl-(carboxymethyl)amino]acetic acid
• O-CPC
• o-CresolphthaleinComplexone,pure100GR
• o-CresolphthaleinComplexone,pure25GR
• o-CresolphthaleinComplexone,pure5GR
• Cresolphthalein complexon
• Cresolphthalein complexone
• Cresolphthalein-bismethyliminodiacetic Acid
• Cresolphthalexon
• Metal phthalein
• o-Cresolphthalein complexon
• o-Cresolphthalein coMplexone, indicator grade
• o-Cresolphthalein Complexone, pure
• o-Cresolphthalein-3',3''-bis-methyleneiminodiacetic acid
• o-Cresolphthalexon
• ortho-cresolphthalein
• Xylenylphthalein-bisiminodiacetic acid
• o-Cresolphthaleindi-(methyliminodi-acetic acid)
• 3',3"-Bis[[bis(carboxymethyl)amino]methyl]-5', 5"-dimethylphenolphthalein
• 3',3''-Bis[[bis(carboxymethyl)amino]methyl]-5', 5''-dimethylphenolphthalein
• A4P6737I7F
• Glycine, N,N'-[(3-oxo-1(3H)-isobenzofuranylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-
• CS-0169030
• AKOS015903248
• 3,3'-BIS(N,N-BIS(CARBOXYMETHYL)AMINOMETHYL)-O-CRESOLPHTHALEIN
• 3,3'-Bis(N,N-di(carboxymethyl)aminomethyl)-o-cresolphthalein
• NSC298195
• UNII-A4P6737I7F
• NSC 298195
• o-?Cresolphthalein Complexone
• Q907634
• 3,N-di(carboxymethyl)aminomethyl]-o-cresolphthalein
• 2-[[5-[1-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methyl-phenyl]-3-oxo-isobenzofuran-1-yl]-2-hydroxy-3-methyl-phenyl]methyl-(carboxymethyl)amino]acetic acid
• Glycine, N,N'-((3-oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-5-methyl-3,1-phenylene)methylene))bis(N-(carboxymethyl)-
• FT-0634254
• Phenolphthalein,3''-bis[[bis(carboxymethyl)amino]methyl]-5',5''-dimethyl-
• 2,2',2'',2'''-(5,5'-(3-oxo-1,3-dihydroisobenzofuran-1,1-diyl)bis(2-hydroxy-3-methyl-5,1-phenylene))bis(methylene)bis(azanetriyl)tetraacetic acid
• J-610053
• BS-43771
• 2-Cresolphthalexon
• EINECS 219-318-8
• SCHEMBL8654467
• 2411-89-4
• O-Cresolphthalexone
• N,N'-((3-OXO-1(3H)-ISOBENZOFURANYLIDENE)BIS((6-HYDROXY-5-METHYL-3,1-PHENYLENE)METHYLENE))BIS(N-(CARBOXYMETHYL)GLYCINE)
• NSC-298195
• MFCD00005911
• Glycine,N,N'-[(3-oxo-1(3H)-isobenzofuranylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-
• A817106
• N,N'-((3-Oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-5-methyl-3,1-phenylene)methylene))bis(N-(carboxymethyl)glycine
• DTXSID5062392
• Glycine,N'-[(3-oxo-1(3H)-isobenzofuranylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-
• Phthalate complexing agent [Chelation indicator]
• HY-W110896
• NS00021909
• indicator (for complexometry)
• DTXCID2037007
• 3,3'Bis(N,Ndi(carboxymethyl)aminomethyl)ocresolphthalein
• metalphthalein
• ortho-cresolphthalexon
• N,N'((3Oxo1(3H)isobenzofuranylidene)bis((6hydroxy5methyl3,1phenylene)methylene))bis(N(carboxymethyl)glycine
• 3',3''-Bis[[bis(carboxymethyl)amino]methyl]-5',5''-dimethyl-phenolphthalein;N,N'-[(3-Oxo-1(3H)-isobenzofuranylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)glycine];3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolphthalein;3,3'-Bis[N,N-di(carboxymethyl)aminomethyl]-o-cresolphthalein;
• HY-D0250
• IYZPEGVSBUNMBE-UHFFFAOYSA-N
• 1,3Dihydro3oxoisobenzofuran1ylidenebis(6hydroxy5methylmphenylenemethylenenitrilo)tetraacetic acid
• Glycine, N,N'((3oxo1(3H)isobenzofuranylidene)bis((6hydroxy5methyl3,1phenylene)methylene))bis(N(carboxymethyl)
• N,N'-((3-oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-5-methyl-3-,1-phenylene)methylene))bis(N-(carboxymethyl)glycine)
• CS-0010157
• oCresolphthalein complexone
• DB-046353
• oCresolphthalein complexon
• FP47250
• 219-318-8
• o-Cresolphthalein complexone;Metalphthalein;Xylenylphthaleinbisiminodiacetic acid
• o-Cresolphthalein complexone

• MDL： MFCD00005911
• Inchi： 1S/C32H32N2O12/c1-17-7-21(9-19(29(17)43)11-33(13-25(35)36)14-26(37)38)32(24-6-4-3-5-23(24)31(45)46-32)22-8-18(2)30(44)20(10-22)12-34(15-27(39)40)16-28(41)42/h3-10,43-44H,11-16H2,1-2H3,(H,35,36)(H,37,38)(H,39,40)(H,41,42)
• InChI Key： IYZPEGVSBUNMBE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1(C1C=C(C)C(=C(CN(CC(=O)O)CC(=O)O)C=1)O)C1C=C(C)C(=C(CN(CC(=O)O)CC(=O)O)C=1)O)=O
• BRN： 381994

Computed Properties

• Exact Mass: 636.19600
• Monoisotopic Mass: 636.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 46
• Rotatable Bond Count: 14
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -2
• Topological Polar Surface Area: 222

Experimental Properties

• Color/Form: Whitish powder
• Density: 1.5150
• Melting Point: 181-185 °C (dec.) (lit.)
• Boiling Point: 892.1°C at 760 mmHg
• Flash Point: 493.4±34.3 °C
• Solubility: NaOH: soluble50mg/mL
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 222.44000
• LogP: 2.11930
• Sensitiveness: Thermal sensitivity
• Solubility: Insoluble
• pka: 1.47, 8.24(at 25℃)
• λmax: 575nm, 377nm
• PH: Colorless (8.2) to red (9.8)
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

o-Cresolphthalein complexone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• RTECS：SZ5462500
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives
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